Cas no 21647-84-7 (1,2-Ethanediamine,N1-(4-chlorophenyl)-N1-methyl-)

• Product Name: 1,2-Ethanediamine,N1-(4-chlorophenyl)-N1-methyl-
• CAS No: 21647-84-7
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 282934
• PubChem ID: 88988
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-(4-chlorophenyl)-N1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-(4-chlorophenyl)-N1-methyl-
• N'-(4-chlorophenyl)-N'-methylethane-1,2-diamine
• N-(4-chlorophenyl)-N-methylethane-1,2-diamine
• N-(4-Chlorophenyl)-N-methylethylenediamine
• DTXSID80176035
• N-(2-aminoethyl)-4-chloro-N-methylaniline
• 21647-84-7
• NS-01661
• MFCD10031344
• AKOS006302660
• NS00026931
• NEUAPOAFUOOCQR-UHFFFAOYSA-N
• N-(4-chloro -phenyl)-N-methyl-ethane-1,2-diamine
• EINECS 244-495-3
• SCHEMBL5188252
• N-(4-chloro-phenyl)-N-methyl-ethane-1,2-diamine

• Inchi： 1S/C9H13ClN2/c1-12(7-6-11)9-4-2-8(10)3-5-9/h2-5H,6-7,11H2,1H3
• InChI Key： NEUAPOAFUOOCQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(C)CCN

Computed Properties

• Exact Mass: 184.07689
• Monoisotopic Mass: 184.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 291.2°Cat760mmHg
• Flash Point: 129.9°C
• Refractive Index: 1.587
• PSA: 29.26